Cas no 14964-03-5 (3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one)

14964-03-5 structure
Product name:3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Chemical and Physical Properties
Names and Identifiers
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- 3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one
- 3,14-Dihydroxy 14
- 14964-03-5
- 3,14-Dihydroxy 14beta-Estra-1,3,5(10)-trien-17-one
- A-Estra-1,3,5(10)-trien-17-one
- DB-228417
- (8R,9S,13S,14S)-3,14-dihydroxy-13-methyl-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-17-one
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- Inchi: InChI=1S/C18H22O3/c1-17-8-6-14-13-4-3-12(19)10-11(13)2-5-15(14)18(17,21)9-7-16(17)20/h3-4,10,14-15,19,21H,2,5-9H2,1H3/t14-,15-,17-,18+/m1/s1
- InChI Key: AEJPUEILJPVYOZ-AHCXZYCDSA-N
- SMILES: CC12CCC3C(C1(CCC2=O)O)CCC4=C3C=CC(=C4)O
Computed Properties
- Exact Mass: 286.15689456g/mol
- Monoisotopic Mass: 286.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.5Ų
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D446465-10mg |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one |
14964-03-5 | 10mg |
$ 9225.00 | 2023-04-17 | ||
TRC | D446465-25mg |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one |
14964-03-5 | 25mg |
$ 11274.00 | 2023-04-17 | ||
TRC | D446465-50mg |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one |
14964-03-5 | 50mg |
$ 14683.00 | 2023-04-17 |
3,14-Dihydroxy 14β-Estra-1,3,5(10)-trien-17-one Related Literature
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1. Book reviews
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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